Cas no 554439-97-3 (Ethyl 4-Chloro-2-(chloromethyl)-5-methylthieno2,3-dpyrimidine-6-carboxylate)

Ethyl 4-Chloro-2-(chloromethyl)-5-methylthieno[2,3-d]pyrimidine-6-carboxylate is a versatile heterocyclic compound featuring a thienopyrimidine core with reactive chloro and chloromethyl substituents. Its structure makes it a valuable intermediate in organic synthesis, particularly for constructing pharmacologically active molecules or functionalized heterocycles. The presence of multiple reactive sites allows for selective modifications, enabling applications in medicinal chemistry and materials science. The compound exhibits stability under standard handling conditions, facilitating its use in multi-step synthetic routes. Its ester group further enhances derivatization potential, offering flexibility in downstream transformations. This compound is suited for researchers requiring a high-purity building block for complex molecular architectures.

Ethyl 4-Chloro-2-(chloromethyl)-5-methylthieno2,3-dpyrimidine-6-carboxylate structure

554439-97-3 structure

Product Name:Ethyl 4-Chloro-2-(chloromethyl)-5-methylthieno2,3-dpyrimidine-6-carboxylate

CAS No:554439-97-3

MF:C₁₁H₁₀Cl₂N₂O₂S

MW:305.180299282074

CID:3106376

PubChem ID:2435347

Update Time:2025-06-07

Ethyl 4-Chloro-2-(chloromethyl)-5-methylthieno2,3-dpyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- <br>ethyl 4-chloro-2-(chloromethyl)-5-methylthieno[2,3-d]pyrimidine-6-carboxyla te
- ethyl 4-chloro-2-(chloromethyl)-5-methylthieno(2,3-d)pyrimidine-6-carboxylate
- Z56922050
- ethyl4-chloro-2-(chloromethyl)-5-methylthieno[2,3-d]pyrimidine-6-carboxylate
- CS-0220736
- 994-732-6
- ethyl 4-chloro-2-(chloromethyl)-5-methylthieno[2,3-d]pyrimidine-6-carboxylate
- EN300-07415
- G32399
- AKOS000122455
- 554439-97-3
- Ethyl 4-Chloro-2-(chloromethyl)-5-methylthieno2,3-dpyrimidine-6-carboxylate
- Inchi： 1S/C11H10Cl2N2O2S/c1-3-17-11(16)8-5(2)7-9(13)14-6(4-12)15-10(7)18-8/h3-4H2,1-2H3
- InChI Key： HEOJTPYNBOSOJO-UHFFFAOYSA-N
- SMILES： ClC1=C2C(=NC(CCl)=N1)SC(C(=O)OCC)=C2C

Computed Properties

Exact Mass: 303.9840041Da
Monoisotopic Mass: 303.9840041Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 321
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 80.3Å²

Ethyl 4-Chloro-2-(chloromethyl)-5-methylthieno2,3-dpyrimidine-6-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B127358-25mg	Ethyl 4-Chloro-2-(chloromethyl)-5-methylthieno[2,3-d]pyrimidine-6-carboxylate	554439-97-3		25mg	$ 50.00	2022-06-07
TRC	B127358-50mg	Ethyl 4-Chloro-2-(chloromethyl)-5-methylthieno[2,3-d]pyrimidine-6-carboxylate	554439-97-3		50mg	$ 95.00	2022-06-07
TRC	B127358-250mg	Ethyl 4-Chloro-2-(chloromethyl)-5-methylthieno[2,3-d]pyrimidine-6-carboxylate	554439-97-3		250mg	$ 320.00	2022-06-07
Chemenu	CM480450-250mg	ethyl 4-chloro-2-(chloromethyl)-5-methylthieno[2,3-d]pyrimidine-6-carboxylate	554439-97-3	95%+	250mg	$***	2023-03-30
Chemenu	CM480450-500mg	ethyl 4-chloro-2-(chloromethyl)-5-methylthieno[2,3-d]pyrimidine-6-carboxylate	554439-97-3	95%+	500mg	$***	2023-03-30
Chemenu	CM480450-1g	ethyl 4-chloro-2-(chloromethyl)-5-methylthieno[2,3-d]pyrimidine-6-carboxylate	554439-97-3	95%+	1g	$***	2023-03-30
Enamine	EN300-07415-0.1g	ethyl 4-chloro-2-(chloromethyl)-5-methylthieno[2,3-d]pyrimidine-6-carboxylate	554439-97-3	95.0%	0.1g	$62.0	2025-03-21
Enamine	EN300-07415-0.25g	ethyl 4-chloro-2-(chloromethyl)-5-methylthieno[2,3-d]pyrimidine-6-carboxylate	554439-97-3	95.0%	0.25g	$88.0	2025-03-21
Enamine	EN300-07415-0.5g	ethyl 4-chloro-2-(chloromethyl)-5-methylthieno[2,3-d]pyrimidine-6-carboxylate	554439-97-3	95.0%	0.5g	$164.0	2025-03-21
Enamine	EN300-07415-1.0g	ethyl 4-chloro-2-(chloromethyl)-5-methylthieno[2,3-d]pyrimidine-6-carboxylate	554439-97-3	95.0%	1.0g	$241.0	2025-03-21